Cas no 2228-30-0 (4(1H)-Pyrimidinone,1-methyl-)

• Product Name: 4(1H)-Pyrimidinone,1-methyl-
• CAS No: 2228-30-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 281662
• PubChem ID: 292249
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,1-methyl-
• 1-methylpyrimidin-4-one
• 1,4-Dihydro-1-methyl-4-oxo-pyrimidin
• 1-Methyl-1H-pyrimidin-4-on
• 1-methyl-1H-pyrimidin-4-one
• 1-Methyl-4(1H)-pyrimidinone
• 1-methyl-4-pyrimidone
• 1-methylpyrimidin-4(1H)-one
• AC1L6HLL
• AC1Q696Z
• AGN-PC-0CW4R7
• methyl-4-pyrimidone
• NSC157912
• SureCN887516
• SCHEMBL887516
• DTXSID00303341
• NWLPRJINWFMRHH-UHFFFAOYSA-
• InChI=1/C5H6N2O/c1-7-3-2-5(8)6-4-7/h2-4H,1H3
• NSC-157912
• NWLPRJINWFMRHH-UHFFFAOYSA-N
• 1-Methyl-4(1H)-pyrimidinone #
• 2228-30-0
• 4(1H)-Pyrimidinone, 1-methyl-

• Inchi： 1S/C5H6N2O/c1-7-3-2-5(8)6-4-7/h2-4H,1H3
• InChI Key： NWLPRJINWFMRHH-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=N1)C

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 180.6°Cat760mmHg
• Flash Point: 63°C
• Refractive Index: 1.552
• PSA: 32.67
• LogP: -0.21970